4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-[(E)-(2-nitrophenyl)methylideneamino]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C16H13N3O4/c20-15-13-9-5-6-10(7-9)14(13)16(21)18(15)17-8-11-3-1-2-4-12(11)19(22)23/h1-6,8-10,13-14H,7H2/b17-8+
• InChI Key: PRZHNEQRLHXJJS-CAOOACKPSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)N=CC4=CC=CC=C4[N+](=O)[O-]
• Isomeric SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)/N=C/C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol

Description

4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione, also known as NBD-Cl or Nitrobenzoxadiazole chloride, is a fluorescent probe that is widely used in scientific research. This compound has a unique structure that allows it to be easily incorporated into proteins, DNA, and other biomolecules, making it an essential tool for studying various biological processes.

Mechanism of Action

4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is a fluorescent probe that works by attaching to biomolecules such as proteins and DNA. When excited by light of a specific wavelength, 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione emits fluorescence, which can be detected and measured. The intensity of fluorescence emitted by 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is influenced by the local environment of the biomolecule to which it is attached, allowing researchers to study changes in the structure and function of biomolecules.
Biochemical and Physiological Effects:
4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is generally considered to be non-toxic and has no known biochemical or physiological effects. However, it is important to note that the use of 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione in scientific research should be carried out with caution and under appropriate safety measures.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione in scientific research is its versatility. It can be easily incorporated into a wide range of biomolecules, making it a valuable tool for studying various biological processes. Additionally, 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is a highly sensitive fluorescent probe, which allows for the detection of even small changes in the structure and function of biomolecules.
One of the limitations of using 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione in lab experiments is its sensitivity to environmental factors such as pH and temperature. Changes in these factors can affect the fluorescence emitted by 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione, making it important to carefully control experimental conditions. Additionally, the use of 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione in live cells can be challenging, as the probe can be toxic to cells at high concentrations.

Future Directions

As 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione continues to be used in scientific research, there are several areas where further investigation is needed. These include:
- Development of new methods for incorporating 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione into biomolecules
- Exploration of the use of 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione in live cell imaging
- Investigation of the potential toxic effects of 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione on cells and tissues
- Development of new applications for 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione in the study of biological processes

Synthesis Methods

The synthesis of 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione involves the reaction of 2-nitrobenzaldehyde with hydrazine hydrate to form 2-nitrobenzohydrazide. This compound is then reacted with cyclohexanone in the presence of acetic acid and sulfuric acid to form 4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione. Finally, the resulting compound is reacted with thionyl chloride to form 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione.

Scientific Research Applications

4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is widely used as a fluorescent probe in scientific research. It is commonly used to study protein-protein interactions, protein-ligand interactions, and enzyme kinetics. 4-[(2-nitrobenzylidene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione can also be used to study the structure and function of biological membranes and to monitor changes in intracellular pH.